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Compound of Interest

Compound Name: (S)-(-)-1-(2-Naphthyl)ethanol

Cat. No.: B2441702 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for (S)-(-)-1-(2-
Naphthyl)ethanol

Authored by a Senior Application Scientist
This document provides a comprehensive analysis of the material safety and handling

protocols for (S)-(-)-1-(2-Naphthyl)ethanol (CAS No. 27544-18-9). It is intended for

researchers, scientists, and professionals in drug development who utilize this chiral alcohol as

a critical intermediate and biochemical tool. This guide moves beyond a simple recitation of

Safety Data Sheet (SDS) fields to offer a deeper, field-proven perspective on risk mitigation,

experimental design, and the causal links between the compound's chemical properties and its

safe application in a laboratory setting.

Core Compound Identification and Physicochemical
Profile
(S)-(-)-1-(2-Naphthyl)ethanol is a chiral secondary alcohol valued in asymmetric synthesis and

proteomics research.[1] Its identity is confirmed by its CAS number, 27544-18-9.[1] The

molecular structure consists of a hydroxyl group on a chiral carbon center attached to a

naphthalene ring, which dictates its physical properties and reactivity.[2]

Understanding these fundamental properties is the first step in a risk-based approach to safe

handling. For example, its solid, crystalline form at room temperature suggests that the primary
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exposure risk during routine weighing and transfer is through inhalation of airborne dust, rather

than vapor.[3][4] Its high flash point indicates a low flammability hazard under standard lab

conditions.[2]

Property Value Source

IUPAC Name (1S)-1-naphthalen-2-ylethanol PubChem[5]

CAS Number 27544-18-9 SCBT[1]

Molecular Formula C₁₂H₁₂O PubChem[5]

Molecular Weight 172.22 g/mol PubChem[5]

Appearance
White to off-white

powder/crystal
CymitQuimica[3]

Melting Point 70-77 °C Chem-Impex[4]

Boiling Point 316 °C at 760 mmHg Vulcanchem[2]

Flash Point 145.4 °C Vulcanchem[2]

Purity ≥98% (GC) CymitQuimica[3]

Hazard Assessment: Interpreting the Data Gaps
A critical analysis of available safety data reveals significant gaps, particularly in formal

toxicological studies. Many supplier safety data sheets report "no data available" for acute

toxicity (oral, dermal, inhalation), carcinogenicity, and mutagenicity.[6] This absence of data

does not equate to an absence of hazard. From an experienced scientist's perspective, this

necessitates treating the compound with a heightened level of caution, assuming potential

hazard until comprehensive data becomes available.

Primary Routes of Exposure and Potential Effects:

Inhalation: May cause irritation to the respiratory tract.[7] Fine dust generated during

handling poses the most significant risk.
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Skin Contact: May cause skin irritation.[7] While absorption through intact skin may be

limited for the solid form, this risk increases when the compound is dissolved in solvents.

Eye Contact: May cause eye irritation.[7] Direct contact with the solid particles can lead to

mechanical irritation.

Ingestion: May cause irritation to the gastrointestinal tract.[7]

The compound is not classified as hazardous under the US OSHA Hazard Communication

Standard 2012 (29 CFR 1910.1200).[7] However, this classification is often based on the lack

of available data rather than conclusive evidence of non-toxicity. Therefore, adherence to

rigorous safety protocols is non-negotiable.

Proactive Exposure Control and Personal Protective
Equipment (PPE)
Engineering controls and PPE are the primary barriers to exposure. The selection of controls is

directly informed by the compound's physical state and the experimental procedure.

Engineering Controls:

Ventilation: All handling of the solid compound that could generate dust (e.g., weighing,

transferring, preparing solutions) must be conducted in a certified chemical fume hood or a

ventilated balance enclosure.[6] This is the most effective way to minimize inhalation risk.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[6] This protects against accidental splashes and

airborne particles.

Skin Protection: Wear standard laboratory clothing (lab coat) and chemically impervious

gloves (e.g., nitrile).[7] It is crucial to inspect gloves for tears or pinholes before use. For

procedures involving solvents, ensure the chosen glove material is resistant to the specific

solvent being used.
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Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not required.[7] However, in the event of a large spill or failure of engineering

controls, a full-face respirator with a particle filter may be necessary.[6]
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Diagram 1: PPE Selection Logic
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Diagram 2: Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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